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Abstract
This technical guide provides a comprehensive toxicological profile of Dinotefuran, a third-

generation neonicotinoid insecticide. Designed for researchers, scientists, and drug

development professionals, this document synthesizes data from regulatory assessments and

peer-reviewed studies to offer in-depth insights into Dinotefuran's mechanism of action,

toxicokinetics, and its effects across a spectrum of toxicological endpoints. The guide details

acute, subchronic, and chronic toxicity, as well as specific assessments of neurotoxicity,

genotoxicity, carcinogenicity, and reproductive and developmental effects. By explaining the

causality behind experimental designs and presenting data in a structured format, this

whitepaper serves as an authoritative resource for understanding the human health and

environmental risk profile of Dinotefuran.

Introduction and Substance Identification
Dinotefuran ((RS)-1-methyl-2-nitro-3-[(tetrahydro-3-furanyl)methyl]guanidine) is a broad-

spectrum neonicotinoid insecticide developed by Mitsui Chemicals.[1] It is utilized in agriculture

to control a wide variety of insect pests on leafy vegetables and in residential and commercial
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settings.[1] It is also used in veterinary medicine for flea and tick prevention in dogs and cats.

[1]

A critical point of clarification is the nomenclature "Dinotefuran DN Hydrochloride" as

specified in the topic. Extensive literature searches reveal no common or registered substance

with this designation. Dinotefuran is a neutral molecule and does not typically form a

hydrochloride salt. Therefore, this guide will focus on the toxicological profile of the parent

compound, Dinotefuran.

Physicochemical Properties: Dinotefuran is an odorless, white crystalline solid with high water

solubility (39.83 g/L) and a low octanol-water partition coefficient (log Pow of -0.549), indicating

it is hydrophilic and systemic within plants.[2][3] These properties are crucial for its mode of

action and also influence its environmental fate and toxicokinetics.[3][4]

Mechanism of Action
Dinotefuran, like other neonicotinoids, acts on the insect's nervous system.[1] Its primary mode

of action is the disruption of nerve signal transmission by acting as an agonist at the nicotinic

acetylcholine receptors (nAChRs).[1][5]

Key Mechanistic Points:

Agonistic Binding: Dinotefuran binds to nAChRs in the insect's postsynaptic membrane.[6]

This binding mimics the action of the natural neurotransmitter, acetylcholine (ACh).

Persistent Stimulation: Unlike ACh, which is rapidly broken down by acetylcholinesterase,

Dinotefuran is not easily metabolized at the synapse. This leads to a persistent and

irreversible opening of the ion channel associated with the nAChR.[6]

Nerve Excitation and Paralysis: The continuous influx of ions results in uncontrolled nerve

excitation, leading to tremors, incoordination, and ultimately, the death of the insect.

Mammalian Selectivity: Dinotefuran exhibits selective toxicity, with significantly lower affinity

for mammalian nAChRs compared to insect nAChRs.[6] This difference in binding affinity is a

key factor in its relatively low toxicity to mammals.

Caption: Mechanism of Dinotefuran at the insect nicotinic acetylcholine receptor (nAChR).
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Toxicokinetics: Absorption, Distribution, Metabolism,
and Excretion (ADME)
Understanding the ADME profile of a compound is fundamental to interpreting its toxicological

effects. Studies in rats provide a clear picture of Dinotefuran's behavior in a mammalian

system.

Absorption: Dinotefuran is rapidly and almost completely absorbed from the gastrointestinal

tract following oral administration, with absorption measured at over 90%.[3][7]

Distribution: Once absorbed, the compound is well-distributed throughout the body.[6]

Studies have shown its presence in the stomach and kidneys, and it can cross the placental

barrier, with fetal concentrations being similar to those in the dam.[6] It is also found in the

milk of lactating females.[6]

Metabolism: Metabolism of Dinotefuran is very limited. The vast majority of the administered

dose is excreted as the unchanged parent compound (92-97%).[6] This suggests that the

parent molecule is the primary toxicologically relevant substance.

Excretion: Elimination is rapid and primarily occurs via the urine, with 88-99.8% of the dose

excreted through this route.[3][6] Fecal excretion is a minor pathway, accounting for only

1.06 to 3.16% of the administered dose.[6] The elimination half-life in rats ranges from

approximately 3.6 to 16.1 hours, depending on the dose.[6][7]

Acute Toxicity Profile
Acute toxicity studies are designed to assess the effects of a single, high-dose exposure to a

substance. Dinotefuran exhibits low acute toxicity across oral, dermal, and inhalation routes of

exposure.[8][9]
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Endpoint Species Value (mg/kg)
Toxicity

Category
Reference

Oral LD₅₀ Rat & Mouse ≥2000 IV (Low) [1]

Dermal LD₅₀ Rat >2000 IV (Low) [8]

Inhalation LC₅₀ Rat >4.09 mg/L IV (Low) [8]

Skin Irritation Rabbit Slight Irritant IV (Low) [3][8]

Eye Irritation Rabbit Non-irritating IV (Low) [8]

Dermal

Sensitization
Guinea Pig Not a sensitizer N/A [3][8]

Causality and Interpretation: The high LD₅₀ values indicate that a large single dose is required

to cause mortality, reinforcing the compound's low acute toxicity in mammals. The primary

target of toxicity, even at high acute doses, is the nervous system, with observed clinical signs

including decreased motor activity.[3][9]

Subchronic and Chronic Toxicity
Repeated-dose studies are critical for identifying target organs and establishing safe exposure

levels over longer periods. The primary target organs identified in subchronic and chronic

studies with Dinotefuran are the nervous and immune systems.[2][3]

Nervous System: Effects observed after repeated dosing include changes in motor activity,

which are consistent with the compound's known effects on the nicotinic cholinergic nervous

system.[3][9]

Immune System: Decreases in spleen and thymus weights have been observed in multiple

species, including rats, mice, and dogs, indicating potential immunotoxicity.[3]

Endocrine System: Some studies have noted indications of endocrine-related effects in rats,

such as altered estrous cycles in females and abnormal sperm parameters in males,

particularly at high doses.[3]
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Establishing Reference Doses: These studies are used to determine the No-Observed-

Adverse-Effect-Level (NOAEL) and the Lowest-Observed-Adverse-Effect-Level (LOAEL),

which are foundational for human health risk assessment. For instance, a chronic toxicity study

in rats identified a LOAEL of 991 mg/kg/day based on decreased body weights and

nephrotoxicity.[8]

Specific Toxicological Endpoints
6.1 Neurotoxicity
Given its mechanism of action, the neurotoxic potential of Dinotefuran has been thoroughly

evaluated.

Acute Neurotoxicity: In acute studies, clinical signs of neurotoxicity are observed, but

typically at high doses.[9]

Developmental Neurotoxicity (DNT): A DNT study in rats showed no maternal or offspring

toxicity, even at the limit dose.[8][10] However, a reproduction study did note decreased grip

strength in F1 pups, suggesting a potential for subtle neurodevelopmental effects at high

parental exposure levels.[8][9]

6.2 Genotoxicity and Carcinogenicity
Genotoxicity: Dinotefuran has been tested in a battery of in vitro and in vivo assays for

mutagenicity and genotoxicity. The results have consistently been negative, indicating no

evidence of mutagenic potential.[8][10]

Carcinogenicity: Long-term carcinogenicity studies have been conducted in both rats and

mice.[8] Based on the lack of evidence of carcinogenicity in these adequate rodent studies,

the U.S. Environmental Protection Agency (EPA) has classified Dinotefuran as "Not Likely to

be Carcinogenic to Humans".[3][8][10]

6.3 Reproductive and Developmental Toxicity
The potential for Dinotefuran to interfere with reproduction and development has been

assessed in multi-generational studies.

Developmental Toxicity: In developmental toxicity studies in rats and rabbits, no adverse

effects on fetuses were observed, even at doses that caused maternal toxicity.[3] Some
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studies have reported fetal growth retardation and skeletal abnormalities at high doses

administered during organogenesis.[11]

Reproductive Toxicity: In a two-generation reproduction study in rats, parental toxicity (e.g.,

decreased body weight) and offspring toxicity (e.g., decreased grip strength, decreased

spleen and thymus weights) were observed at the same high dose levels.[3][8] There was no

adverse effect on reproductive performance itself at any tested dose.[8][10]

Experimental Protocol: Acute Oral Toxicity (OECD 423)
To provide a practical context, the following is a generalized, step-by-step protocol for an acute

oral toxicity study, consistent with OECD Test Guideline 423 (Acute Toxic Class Method). This

method is used to estimate the LD₅₀ and identify signs of toxicity.

Caption: Generalized workflow for an Acute Oral Toxicity study (OECD 423).

Methodology Explained:

Animal Selection: Young adult rats of a single sex (typically females, as they are often

slightly more sensitive) are used. Acclimation ensures that the animals are not stressed

before the study begins.

Dosing: The test substance is administered in a vehicle (like corn oil or methylcellulose) via

oral gavage to ensure precise dose delivery. Animals are fasted to promote absorption.

Step-wise Procedure: The Acute Toxic Class method uses a step-wise approach with a small

number of animals per step. The outcome of the first step (e.g., at 2000 mg/kg) determines

the next step. If no mortality occurs, the study is concluded, and the LD₅₀ is classified as

>2000 mg/kg. If mortality occurs, further testing at lower doses is required.

Observation: Animals are observed for 14 days to capture both immediate and delayed toxic

effects. Clinical signs, body weight changes, and mortality are the key endpoints.

Necropsy: A gross necropsy is performed on all animals to identify any treatment-related

changes in tissues and organs.

Conclusion
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The toxicological profile of Dinotefuran is well-characterized by a comprehensive set of studies.

It exhibits low acute toxicity to mammals, is not genotoxic or carcinogenic, and does not pose a

significant risk for reproductive or developmental toxicity at expected exposure levels. The

primary targets for toxicity at high doses are the nervous and immune systems, consistent with

its mode of action and findings in repeated-dose studies. The selectivity of Dinotefuran for

insect nAChRs over their mammalian counterparts is the biochemical basis for its favorable

mammalian safety profile. This comprehensive dataset enables robust human health risk

assessments and informs the safe use of Dinotefuran in its various applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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